N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide

• IUPAC Name: N-[(4-methoxyphenyl)methyl]-2-(4-methylphenyl)sulfanylacetamide
• InChI: InChI=1S/C17H19NO2S/c1-13-3-9-16(10-4-13)21-12-17(19)18-11-14-5-7-15(20-2)8-6-14/h3-10H,11-12H2,1-2H3,(H,18,19)
• InChI Key: UIJOTYCPLXVSJW-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)SCC(=O)NCC2=CC=C(C=C2)OC
• Molecular Formula: C17H19NO2S
• Molecular Weight: 301.4 g/mol

Description

N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide, also known as MBT, is a chemical compound that has been studied for its potential applications in scientific research. MBT is a thioacetamide derivative, and it has been shown to have a variety of biochemical and physiological effects. In

Mechanism of Action

The mechanism of action of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide is not fully understood, but it is believed to work by inhibiting the production of prostaglandins, which are involved in inflammation and pain. N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that is involved in the production of prostaglandins. Additionally, N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has been shown to inhibit the activity of nuclear factor-kappa B (NF-κB), a transcription factor that is involved in the regulation of inflammation and immune responses.
Biochemical and Physiological Effects
N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has a variety of biochemical and physiological effects. It has been shown to have anti-inflammatory, analgesic, and antipyretic effects, and it has also been shown to inhibit the growth of cancer cells in vitro. Additionally, N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have antioxidant properties, and it has been shown to protect against oxidative stress.

Advantages and Limitations for Lab Experiments

One of the advantages of using N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide in lab experiments is that it is a relatively simple compound to synthesize. Additionally, N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has been shown to have a variety of biological activities, which makes it a useful compound for studying the mechanisms of inflammation, pain, and cancer. However, one limitation of using N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide in lab experiments is that its mechanism of action is not fully understood, which makes it difficult to interpret the results of experiments involving N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide.

Future Directions

There are several future directions for research involving N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide. One area of research could focus on further elucidating the mechanism of action of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide, particularly its effects on prostaglandin production and COX-2 activity. Another area of research could focus on the potential use of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide as a treatment for cancer, particularly in combination with other chemotherapeutic agents. Additionally, research could focus on the potential use of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide as a treatment for other inflammatory diseases, such as rheumatoid arthritis and inflammatory bowel disease.

Synthesis Methods

The synthesis of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide involves the reaction of 4-methoxybenzylamine with 4-methylthiophenol in the presence of acetic anhydride and triethylamine. The resulting product is purified by column chromatography to yield N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide as a white solid. The synthesis of N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has been described in detail in several research articles, and it is a relatively straightforward process.

Scientific Research Applications

N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has been studied for its potential applications in scientific research, particularly in the field of medicinal chemistry. It has been shown to have a variety of biological activities, including anti-inflammatory, analgesic, and antipyretic effects. N-(4-methoxybenzyl)-2-[(4-methylphenyl)thio]acetamide has also been shown to have potential as a treatment for cancer, as it has been shown to inhibit the growth of cancer cells in vitro.